N-(2-([2,3'-bithiophen]-5-yl)ethyl)-2-bromobenzamide

• IUPAC Name: 2-bromo-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]benzamide
• InChI: InChI=1S/C17H14BrNOS2/c18-15-4-2-1-3-14(15)17(20)19-9-7-13-5-6-16(22-13)12-8-10-21-11-12/h1-6,8,10-11H,7,9H2,(H,19,20)
• InChI Key: KTLCKRPDMQEZOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=CC=C(S2)C3=CSC=C3)Br
• Molecular Formula: C17H14BrNOS2
• Molecular Weight: 392.3 g/mol

Description

“N-(2-([2,3’-bithiophen]-5-yl)ethyl)-2-bromobenzamide” is a chemical compound that likely contains a bithiophene moiety. Bithiophene is a type of organic compound that consists of two thiophene rings fused together. Compounds containing bithiophene motifs are used in various fields of science and technology, ranging from organic chemistry and synthesis to material science, technology, medicine, and pharmaceutical science.

Synthesis Analysis

While specific synthesis methods for this compound are not available, bithiophene derivatives can be synthesized using various methods. For example, new catalytically or high-pressure activated reactions and routes, including coupling, double bond migration in allylic systems, and various types of cycloaddition and dihydroamination have been used for the synthesis of novel bithiophene derivatives.

Scientific Research Applications

Biochemiluminescence and Photochromism

Given its aromatic heterocyclic rings, the compound might exhibit interesting luminescent or photochromic behavior. Researchers could explore its potential for bioimaging or optoelectronic applications.

Future Directions

Compounds containing bithiophene motifs are used in various fields of science and technology, including organic electronics. Therefore, new structures containing bithiophene motifs are still being synthesized and the possibilities of their practical application are being intensively tested.